Cas no 13433-19-7 (Glycine, L-a-aspartylglycyl-)
Glycine, L-a-aspartylglycyl- structure
Product Name:Glycine, L-a-aspartylglycyl-
CAS No:13433-19-7
MF:C8H13N3O6
MW:247.205322027206
CID:191650
PubChem ID:3082036
Update Time:2025-04-19
Glycine, L-a-aspartylglycyl- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, L-a-aspartylglycyl-
- (3S)-3-amino-4-[[2-(carboxymethylamino)-2-oxoethyl]amino]-4-oxobutanoic acid
- glycyl-aspartyl-glycine
- Gly-asp-gly
- Glycine, N-(N-L-alpha-aspartylglycyl)-
- L-alpha-aspartylglycylglycine
- CHEBI:160565
- DTXSID70158648
- Asp-Gly-Gly
- Aspartyl-glycyl-glycine
- 13433-19-7
- L-Aspartyl-glycyl-glycine
-
- Inchi: 1S/C8H13N3O6/c9-4(1-6(13)14)8(17)11-2-5(12)10-3-7(15)16/h4H,1-3,9H2,(H,10,12)(H,11,17)(H,13,14)(H,15,16)/t4-/m0/s1
- InChI Key: OMMIEVATLAGRCK-BYPYZUCNSA-N
- SMILES: O=C([C@H](CC(=O)O)N)NCC(NCC(=O)O)=O
Computed Properties
- Exact Mass: 247.08049
- Monoisotopic Mass: 247.08043514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.2
- Topological Polar Surface Area: 159Ų
Experimental Properties
- PSA: 158.82
Glycine, L-a-aspartylglycyl- Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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